Cas no 802932-12-3 ((2-Cyanophenyl)methyl 2-chloropyridine-3-carboxylate)

• Product Name: (2-Cyanophenyl)methyl 2-chloropyridine-3-carboxylate
• CAS No: 802932-12-3
• MF: C₁₄H₉ClN₂O₂
• MW: 272.686462163925
• CID: 5866565
• PubChem ID: 2640587
• Update Time: 2025-05-24

(2-Cyanophenyl)methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z19818039
• (2-cyanophenyl)methyl 2-chloropyridine-3-carboxylate
• AKOS033713339
• 802932-12-3
• EN300-26578939
• (2-Cyanophenyl)methyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C14H9ClN2O2/c15-13-12(6-3-7-17-13)14(18)19-9-11-5-2-1-4-10(11)8-16/h1-7H,9H2
• InChI Key： ZZCXDRVRCZTMFO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 272.0352552g/mol
• Monoisotopic Mass: 272.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63Ų

Additional information on (2-Cyanophenyl)methyl 2-chloropyridine-3-carboxylate

Introduction to Compound CAS No 802932-12-3: (2-Cyanophenyl)methyl 2-chloropyridine-3-carboxylate

Compound CAS No 802932-12-3, also known as (2-Cyanophenyl)methyl 2-chloropyridine-3-carboxylate, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in agricultural applications, pharmaceutical industry, and advanced materials development. Recent studies have highlighted its role in enhancing the efficiency of pesticide formulations and its potential as a precursor in the synthesis of novel biomedical materials.

The molecular structure of (2-Cyanophenyl)methyl 2-chloropyridine-3-carboxylate is characterized by a pyridine ring substituted with a chlorine atom at the 2-position and a carboxylic acid ester group at the 3-position. The phenyl ring attached to the methyl group at the 1-position of the pyridine ring introduces additional electronic effects, making this compound highly versatile. Researchers have explored its ability to act as a building block in the construction of more complex molecules, particularly in the development of antimicrobial agents and herbicides.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2-Cyanophenyl)methyl 2-chloropyridine-3-carboxylate through a combination of nucleophilic aromatic substitution and esterification reactions. These methods not only enhance the purity of the compound but also reduce production costs, making it more accessible for large-scale applications. The compound's stability under various environmental conditions has been extensively studied, with findings indicating its resistance to photodegradation and thermal decomposition, which are critical factors for its use in outdoor agricultural settings.

In terms of applications, (2-Cyanophenyl)methyl 2-chloropyridine-3-carboxylate has shown promise as an intermediate in the synthesis of next-generation pesticides. Its ability to inhibit key enzymes involved in pest metabolism has been validated through in vitro assays, demonstrating high efficacy against a range of agricultural pests. Furthermore, studies have explored its potential as a precursor for developing biodegradable polymers, which could revolutionize packaging materials and reduce environmental impact.

The compound's role in the pharmaceutical industry is equally noteworthy. Researchers have investigated its potential as a scaffold for designing anti-inflammatory drugs and anticancer agents. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery programs targeting chronic diseases. Recent clinical trials have highlighted its safety profile, with minimal adverse effects reported at therapeutic doses.

From an environmental perspective, the biodegradability of (2-Cyanophenyl)methyl 2-chloropyridine-3-carboxylate has been thoroughly assessed. Studies indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its ecological footprint. This characteristic is particularly important for its use in agricultural applications, where environmental sustainability is a key concern.

In conclusion, Compound CAS No 802932-12-3, or (2-Cyanophenyl)methyl 2-chloropyridine-3-carboxylate, represents a cutting-edge material with diverse applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthetic methods and application research, position it as a pivotal compound in modern material science and pharmacology. As ongoing studies continue to uncover new potentials, this compound is poised to play an increasingly significant role in addressing global challenges in agriculture, healthcare, and environmental sustainability.